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Compound of Interest

Compound Name: Einecs 298-470-7

Cat. No.: B15185338

For laboratory professionals, including researchers, scientists, and drug development experts,
the proper disposal of chemical waste is a critical component of laboratory safety and
environmental responsibility. This guide provides detailed, step-by-step procedures for the safe
disposal of the chemical compound identified by EINECS number 298-470-7, which is 5-oxo-L-
proline, compound with ethyl 1-(3-hydroxy-3-phenylpropyl)-4-phenylpiperidine-4-carboxylate
(1:2).

. Chemical and Hazard Identification

The substance with EINECS 298-470-7 is a compound salt consisting of two main
components:

e 5-0xo-L-proline (also known as L-Pyroglutamic acid): This component is known to cause skin
and serious eye irritation.

o Ethyl 1-(3-hydroxy-3-phenylpropyl)-4-phenylpiperidine-4-carboxylate: While specific data for
this exact molecule is not readily available, similar piperidine derivatives are classified as
harmful to aquatic life with long-lasting effects.

Given the hazardous nature of its components, the compound EINECS 298-470-7 must be
handled and disposed of as hazardous waste.

Il. Quantitative Data Summary
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For quick reference, the following table summarizes key information regarding the components
of EINECS 298-470-7.

Ethyl 1-(3-hydroxy-3-

. phenylpropyl)-4-
5-oxo-L-proline (L- T
Property . . phenylpiperidine-4-
Pyroglutamic acid) L.
carboxylate (and similar

piperidine derivatives)

Molecular Formula CsH7NOs C23H29NOs
Molecular Weight 129.11 g/mol 367.48 g/mol

Skin Irritant, Serious Eye Harmful to aquatic life with
Known Hazards ) ]

Irritant long-lasting effects
Disposal Recommendation Hazardous Waste Disposal Hazardous Waste Disposal

lll. Detailed Disposal Protocol

Follow these steps to ensure the safe and compliant disposal of EINECS 298-470-7.
Step 1: Personal Protective Equipment (PPE)

Before handling the chemical, ensure you are wearing appropriate PPE:

o Safety goggles to protect from eye irritation.

o Chemical-resistant gloves (nitrile or neoprene) to prevent skin contact.

¢ Alaboratory coat.

Step 2: Waste Segregation

» Do not dispose of this chemical down the drain or in regular solid waste containers.

» Designate a specific, clearly labeled hazardous waste container for EINECS 298-470-7 and
any materials contaminated with it (e.g., weighing paper, contaminated gloves).
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e The container must be made of a material compatible with the chemical and have a secure,
tight-fitting lid.

Step 3: Waste Collection and Storage

o Carefully transfer the waste into the designated hazardous waste container. Avoid creating
dust if the material is in solid form.

o Seal the container tightly.

o Store the waste container in a designated, well-ventilated, and secure hazardous waste
accumulation area. This area should be away from incompatible materials.

Step 4: Professional Disposal

» Arrange for the collection of the hazardous waste by a licensed and approved waste disposal
company.

» Provide the waste disposal company with all available safety information, including the
Safety Data Sheets (SDS) for the components if a specific SDS for the compound is
unavailable.

e Ensure all local, state, and federal regulations for hazardous waste disposal are followed.

IV. Experimental Workflow & Disposal Pathway

The following diagram illustrates the logical workflow for the proper handling and disposal of
EINECS 298-470-7.
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Caption: Disposal workflow for EINECS 298-470-7.
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 To cite this document: BenchChem. [Essential Guide to the Safe Disposal of EINECS 298-
470-7]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15185338#einecs-298-470-7-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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